
SNAP 94847 Hydrochloride: A Technical Guide
for Appetite Regulation Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B1399140

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of SNAP 94847
hydrochloride, a potent and selective melanin-concentrating hormone receptor 1 (MCHR1)

antagonist, for its application in appetite regulation research. This document details the

compound's mechanism of action, summarizes key quantitative data, provides detailed

experimental protocols, and visualizes relevant biological pathways and experimental

workflows.

Core Compound Characteristics
SNAP 94847 hydrochloride is a high-affinity, selective, and orally active antagonist of the

MCHR1.[1] Its systematic chemical name is N-[3-[1-[[4-(3,4-Difluorophenoxy)phenyl]methyl]-4-

piperidinyl]-4-methylphenyl]-2-methylpropanamide hydrochloride.[1] As a selective MCHR1

antagonist, SNAP 94847 has demonstrated potential in preclinical models for the treatment of

obesity, anxiety, and depression.
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The neuropeptide melanin-concentrating hormone (MCH) is a key regulator of energy

homeostasis, primarily by stimulating food intake.[2][3] MCH exerts its effects by binding to the

MCHR1, a G protein-coupled receptor (GPCR) predominantly expressed in the brain.[2][4]

SNAP 94847 competitively inhibits the binding of MCH to MCHR1, thereby blocking its

downstream signaling and attenuating the orexigenic (appetite-stimulating) effects of MCH.[5]

[6] Chronic administration of MCHR1 antagonists has been shown to reduce food intake and

body weight in rodent models of obesity.[7]

Quantitative Data
The following tables summarize the key quantitative parameters of SNAP 94847
hydrochloride, including its binding affinity, functional potency, and pharmacokinetic properties

in preclinical models.
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Parameter Value Species Assay/Method Reference(s)

Binding Affinity

Ki 2.2 nM Human
Radioligand

Binding Assay
[5]

Kd 530 pM Human
Radioligand

Binding Assay
[5]

Functional

Activity

IC50 230 nM Rat
FLIPR Calcium

Mobility Assay
[1]

Pharmacokinetic

s

Bioavailability

(Oral)
59% Rat

In vivo

pharmacokinetic

study

[2]

Plasma

Clearance
4.2 L/hr/kg Rat

In vivo

pharmacokinetic

study

[2]

Blood Clearance 3.3 L/hr/kg Rat

In vivo

pharmacokinetic

study

[2]

Half-life (t1/2) 5.2 h Rat

In vivo

pharmacokinetic

study

[2]

Table 1: In Vitro and In Vivo Quantitative Data for SNAP 94847 Hydrochloride.
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Dose
Effect on Food
Intake/Operant
Responding

Animal Model Study Details Reference(s)

3 mg/kg (i.p.)

No significant

effect on high-fat

food-reinforced

operant

responding.

Rat

Male Long-

Evans rats

trained to lever

press for high-fat

pellets.

[4][8]

10 mg/kg (i.p.)

No significant

effect on high-fat

food-reinforced

operant

responding.

Rat

Male Long-

Evans rats

trained to lever

press for high-fat

pellets.

[4][8]

15 mg/kg (i.p.)

No significant

effect on

reinstatement of

food seeking.

Rat

Extinction/reinsta

tement model of

food seeking.

[4]

20 mg/kg (p.o.)

Chronic (28-day)

treatment did not

significantly alter

home cage food

consumption in

mice.

Mouse

BALB/cJ mice in

a novelty

suppressed

feeding test.

[9]

30 mg/kg (i.p.)

Significantly

decreased high-

fat food-

reinforced

operant

responding.

Rat

Male Long-

Evans rats

trained to lever

press for high-fat

pellets.

[4][8]

Table 2: Dose-Response Effects of SNAP 94847 Hydrochloride on Food-Related Behaviors.
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MCHR1 couples to multiple G proteins, primarily Gi and Gq, to initiate diverse intracellular

signaling cascades.[9][10] Antagonism of MCHR1 by SNAP 94847 blocks these pathways.
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MCHR1 Signaling Pathway. This diagram illustrates the dual signaling cascades initiated by

MCH binding to MCHR1.

Experimental Protocols
MCHR1 Radioligand Binding Assay
This protocol is designed to determine the binding affinity of test compounds, such as SNAP

94847, to the MCHR1.

Materials:

Cell membranes from HEK293 cells stably expressing human MCHR1.

Radioligand: [125I]-MCH or a suitable analog like [Phe13, [125I]Tyr19]-MCH.
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Binding Buffer: 25 mM HEPES (pH 7.4), 10 mM MgCl2, 2 mM EGTA, and 0.1% BSA.

Wash Buffer: Phospho-buffered Saline (pH 7.4) containing 0.01% TX-100.

Test compound (e.g., SNAP 94847) at various concentrations.

Non-specific binding control: High concentration of unlabeled MCH.

96-well GFC filter plates.

Scintillation counter.

Procedure:

Plate Preparation: Pre-coat the 9-well GFC filter plates with binding buffer containing 1%

BSA.

Reaction Mixture: In each well, combine 0.5-1.0 µg of cell membrane protein, the radioligand

(e.g., 0.06-0.1 nM [Phe13, [125I]Tyr19]-MCH), and varying concentrations of the test

compound in a total volume of 200 µL of binding buffer. For determining non-specific binding,

add a high concentration of unlabeled MCH instead of the test compound.

Incubation: Incubate the plate for 90 minutes at room temperature with gentle agitation.

Filtration: Terminate the reaction by rapid vacuum filtration over the pre-coated GFC filter

plates.

Washing: Wash the filters three times with 400 µL of ice-cold wash buffer.

Drying: Dry the filters completely.

Scintillation Counting: Add 50 µL of scintillation cocktail to each well and quantify radioactivity

using a scintillation counter.

Data Analysis: Calculate the inhibitory constant (Ki) from the IC50 values obtained from non-

linear regression analysis of the competition binding data.

In Vivo Rodent Feeding Study
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This protocol outlines a typical experimental workflow to assess the effect of SNAP 94847 on

food intake and body weight in a diet-induced obese (DIO) rodent model.

Phase 1: Model Induction

Phase 2: Treatment

Phase 3: Data Analysis

Acclimatization of Rodents

Induction of Obesity
(High-Fat Diet)

Randomization into
Treatment Groups

Daily Administration
(e.g., Oral Gavage)

- Vehicle
- SNAP 94847 (Dose 1)
- SNAP 94847 (Dose 2)
- SNAP 94847 (Dose 3)

Daily Monitoring:
- Food Intake
- Water Intake
- Body Weight

Data Collection and
Compilation

Statistical Analysis
(e.g., ANOVA)

Interpretation of Results
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Workflow for an In Vivo Rodent Feeding Study.

Procedure:

Animal Model: Utilize a diet-induced obesity model, where rodents are fed a high-fat diet for

a specified period to induce obesity.[11]

Acclimatization and Baseline: Acclimate the animals to the housing conditions and measure

baseline food intake and body weight.

Randomization: Randomly assign the obese animals to different treatment groups: vehicle

control and multiple dose levels of SNAP 94847.

Drug Administration: Administer SNAP 94847 or vehicle daily, typically via oral gavage, for

the duration of the study (e.g., 14-28 days).[12]

Monitoring: Measure food and water intake and body weight daily.

Data Analysis: Analyze the data to determine the dose-dependent effects of SNAP 94847 on

cumulative and daily food intake and body weight change compared to the vehicle control

group.

Conclusion
SNAP 94847 hydrochloride is a valuable research tool for investigating the role of the MCH

system in appetite regulation and energy homeostasis. Its high affinity and selectivity for

MCHR1, coupled with its oral bioavailability, make it a suitable compound for both in vitro and

in vivo studies. The provided data and protocols offer a solid foundation for researchers and

drug development professionals to design and execute experiments aimed at further

elucidating the therapeutic potential of MCHR1 antagonism in metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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